molecular formula C24H22N4O4S B3008718 Ethyl 4-(2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamido)benzoate CAS No. 896287-16-4

Ethyl 4-(2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamido)benzoate

Cat. No. B3008718
CAS RN: 896287-16-4
M. Wt: 462.52
InChI Key: OYXDEVQPQGXABR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “Ethyl 4-(2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamido)benzoate” is a complex organic molecule that contains several functional groups and structural features. It includes an ethyl benzoate moiety, a methoxyphenyl group, and an imidazo[1,2-b]pyridazine ring .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by several rings including a benzene ring, a pyridazine ring, and an imidazole ring. The presence of the methoxy group (-OCH3) and the thioacetamido group (-SCH2CONH-) would also be significant features .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the imidazole ring might participate in reactions with electrophiles or nucleophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .

Scientific Research Applications

Chemical Synthesis and Characterization

  • Synthesis Techniques : The compound and its derivatives have been synthesized through various techniques, showcasing their potential in the development of novel chemical entities. For instance, the synthesis of ethyl benzoate thiocarbohydrazone and its conversion to 6-phenyl-1,2-dihydro-sym-tetrazine-3-thione highlights innovative approaches to creating complex molecules with potential applications in material science and pharmaceuticals (Postovskii et al., 1977).
  • Biological Activity : Compounds with similar core structures have demonstrated varied biological activities, such as histamine H2-receptor antagonist properties and potential antiulcer activities. This suggests that derivatives of the parent compound may have pharmacological applications worth exploring (Katsura et al., 1992).

Material Science and Pharmacological Prospects

  • Receptor Affinity : Research on imidazo[1,2-a]pyridines and their affinity for central and mitochondrial benzodiazepine receptors indicates potential for developing novel therapeutics targeting these receptors, thus highlighting the therapeutic relevance of structurally related compounds (Schmitt et al., 1997).
  • Antimicrobial and Antioxidant Activities : Derivatives of closely related chemical structures have been explored for their antimicrobial and antioxidant properties, suggesting a potential avenue for the development of new agents in these areas. For example, novel quinazolines with potential antimicrobial activities have been synthesized, indicating a promising area for further research into related compounds (Desai et al., 2007).

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, given the known activities of similar imidazole and pyridazine derivatives . Further studies could also investigate its synthesis and reactivity .

properties

IUPAC Name

ethyl 4-[[2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanylacetyl]amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H22N4O4S/c1-3-32-24(30)17-4-8-18(9-5-17)25-22(29)15-33-23-13-12-21-26-20(14-28(21)27-23)16-6-10-19(31-2)11-7-16/h4-14H,3,15H2,1-2H3,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OYXDEVQPQGXABR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C=C(N=C3C=C2)C4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H22N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

462.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-(2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamido)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.